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Compound of Interest

Compound Name: Neodymium-142

Cat. No.: B577217

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and logistical guidance for the handling and
disposal of Neodymium-142 (*42Nd). As a stable isotope of neodymium, the primary hazards
associated with 142Nd are chemical rather than radiological. Adherence to these procedures is
vital for ensuring personnel safety and minimizing environmental impact in the laboratory.

Hazard Identification and Risk Assessment

Neodymium and its compounds are considered to have low to moderate toxicity. The primary
routes of exposure are inhalation, ingestion, and skin/eye contact.

Key Hazards:
o Skin and Eye Irritation: Direct contact with neodymium compounds can cause irritation.[1][2]

o Respiratory Irritation: Inhalation of neodymium dust can irritate the respiratory tract and
mucous membranes.[1] Prolonged or repeated inhalation may lead to more severe
conditions such as lung granulomas.[1]

o Flammability: Powdered neodymium metal is flammable and may ignite easily, posing a fire
and explosion hazard.[3]

o Chemical Reactivity: Neodymium metal can react with water and acids to produce flammable
hydrogen gas.[3]
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While Neodymium-142 itself is stable, it is imperative to handle it with the care due to a

chemical substance with these potential hazards.

Personal Protective Equipment (PPE)

The appropriate PPE must be worn at all times when handling Neodymium-142 and its

compounds. The required equipment varies based on the physical form of the material being

handled.

PPE Category

Solid/ingot Form

Powder/Dust Form

Solutions/Liquid
Suspensions

Hand Protection

Protective gloves
(e.g., nitrile) to prevent

skin contact.[4]

Chemically resistant
gloves (e.g., nitrile)
are required to avoid

skin contact.[4]

Chemically resistant
gloves (e.g., nitrile)

are required.

Eye Protection

Safety glasses or

goggles are required.

[4]

Direct vent or dust-
proof goggles are
required to protect
against airborne

particles.[4]

Chemical splash

goggles are required.
A face shield may be
necessary depending

on the procedure.

Body Protection

Alab coat or long-
sleeved clothing is
recommended to
minimize skin

exposure.[4]

Alab coat is required.
Consider a disposable
gown for procedures
generating significant
dust.

A chemically resistant
lab coat or apron is

required.

Respiratory Protection

Generally not required
under normal handling

conditions.

A NIOSH-approved
respirator is required if
handling outside of a
fume hood or if dust

generation is likely.

Not typically required
if handled in a fume
hood. Assess the
need based on the
volatility of the
solvent.

Operational Plans: Handling and Storage

Ventilation:

© 2025 BenchChem. All rights reserved.

2/8

Tech Support


https://www.benchchem.com/product/b577217?utm_src=pdf-body
https://www.benchchem.com/product/b577217?utm_src=pdf-body
https://www.benchchem.com/pdf/Safeguarding_Your_Research_Essential_Protective_Measures_for_Handling_Neodymium_and_Zinc.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Research_Essential_Protective_Measures_for_Handling_Neodymium_and_Zinc.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Research_Essential_Protective_Measures_for_Handling_Neodymium_and_Zinc.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Research_Essential_Protective_Measures_for_Handling_Neodymium_and_Zinc.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Research_Essential_Protective_Measures_for_Handling_Neodymium_and_Zinc.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b577217?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

e Always handle Neodymium-142 compounds in a well-ventilated area.[5]

o For procedures involving powders or volatile solutions, a certified chemical fume hood is
mandatory.

Handling Procedures:

o Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the
work area by covering surfaces with absorbent, disposable liners.

e Weighing and Transfer: Conduct all weighing and transfer of powdered Neodymium-142
within a fume hood or a glove box to minimize dust generation and inhalation. Use non-
sparking tools when handling flammable neodymium powder.[6][7]

¢ Solution Preparation: When dissolving neodymium compounds, add the solid to the solvent
slowly to avoid splashing. Be aware that some reactions, particularly with acids, may be
exothermic and produce flammable hydrogen gas.[3]

e Cleanup: Clean all spills immediately. For solid spills, carefully sweep or vacuum the material
and place it in a sealed container for disposal.[5] Avoid dry sweeping which can generate
dust. For liquid spills, absorb with an inert material and place in a sealed container for
disposal.

e Hygiene: Wash hands thoroughly with soap and water after handling and before leaving the
laboratory.[2]

Storage:
o Store Neodymium-142 in tightly sealed, clearly labeled containers.

o Keep in a cool, dry, and well-ventilated area away from incompatible materials such as
strong acids and oxidizers.[7]

o Store flammable neodymium powder under an inert atmosphere, such as argon, or under
mineral oil to prevent ignition.[3][6]

Disposal Plan
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All waste containing Neodymium-142 must be treated as chemical waste and disposed of
according to institutional, local, state, and federal regulations.

Waste Segregation and Collection:

e Solid Waste: Collect all contaminated solid waste (e.g., gloves, wipes, disposable liners, and
excess compound) in a designated, sealed, and clearly labeled hazardous waste container.

e Liquid Waste: Collect all liquid waste containing Neodymium-142 in a designated, sealed,
and clearly labeled hazardous waste container. Do not pour neodymium-containing solutions
down the drain.[5][7]

e Sharps: Any contaminated sharps (e.g., needles, razor blades) must be placed in a
designated sharps container.

Disposal Procedure:

e Ensure all waste containers are properly sealed and labeled with the contents and
associated hazards.

» Contact your institution's Environmental Health and Safety (EHS) department to arrange for
the pickup and disposal of the hazardous waste.

e Do not mix neodymium waste with other incompatible waste streams.

Emergency Procedures
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Emergency Situation

Procedure

Skin Contact

Immediately flush the affected area with copious
amounts of water for at least 15 minutes.
Remove contaminated clothing. Seek medical

attention if irritation persists.[1]

Eye Contact

Immediately flush eyes with lukewarm water for
at least 15 minutes, lifting the upper and lower

eyelids. Seek immediate medical attention.[1]

Inhalation

Move the individual to fresh air. If breathing is
difficult, administer oxygen. Seek medical

attention.[1]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[1]

Spill

Evacuate the immediate area. If the spill is large
or involves a flammable powder, alert personnel
and contact your institution's EHS department.
For small, manageable spills, follow the cleanup
procedures outlined above while wearing

appropriate PPE.

Fire

For fires involving neodymium powder, use a
Class D fire extinguisher (for combustible
metals). Do NOT use water, as it can react to

form flammable hydrogen gas.[6]

Experimental Workflow Diagram
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Caption: Workflow for Safe Handling and Disposal of Neodymium-142.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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